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Compound of Interest

Compound Name: CNX-1351

Cat. No.: B612259 Get Quote

This document provides immediate safety, handling, and disposal information for the potent

and isoform-selective targeted covalent PI3Kα inhibitor, CNX-1351. The following procedures

are designed to ensure the safety of laboratory personnel and to provide a clear framework for

the operational lifecycle of this compound within a research setting.

Personal Protective Equipment (PPE)
When handling CNX-1351, it is imperative to use appropriate personal protective equipment to

minimize exposure risk. The recommended PPE includes:

Eye and Face Protection: Wear tight-sealing safety goggles and a face shield to protect

against splashes and fine particles.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or protective clothing

are mandatory to prevent skin contact.[1]

Respiratory Protection: In situations where dust or aerosols may be generated, such as

weighing or preparing solutions, a NIOSH/MSHA-approved respirator should be worn.[1] For

high airborne contaminant concentrations, a positive-pressure supplied air respirator may be

necessary.[1]

Operational Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of CNX-1351 and ensuring

a safe laboratory environment.
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Handling:

All work with CNX-1351 should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1]

Avoid direct contact with the compound. Use appropriate tools for weighing and

transferring the substance.

Prevent the generation of dust and aerosols.

Wash hands thoroughly after handling.

Ensure that an eyewash station and safety shower are readily accessible.

Storage:

Store CNX-1351 in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage as a powder, -20°C is recommended, which can ensure stability for

up to 3 years.[2] At 4°C, the powder is stable for 2 years.[2]

Stock solutions should be aliquoted and stored at -80°C for up to 2 years or -20°C for up

to 1 year to prevent degradation from repeated freeze-thaw cycles.

Quantitative Data Summary
The following table summarizes key quantitative data for CNX-1351.
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Parameter Value Cell Line/Kinase Reference

IC50 6.8 nM PI3Kα [3]

166 nM PI3Kβ [3]

240.3 nM PI3Kγ [3]

3,020 nM PI3Kδ [3]

>1 µM

PI3KC2A, PI3KC,

PI4Kα, PI4Kβ,

SPHK1, SPHK2

[3]

GI50 77.6 nM SKOV3 [3]

54.7 nM MCF-7 [3]

Storage Stability

(Powder)
≥ 4 years at -20°C N/A [3]

Storage Stability

(Solution)

2 years at -80°C, 1

year at -20°C
N/A

Experimental Protocols
While specific experimental protocols will vary based on the research objectives, the following

provides a general workflow for preparing a CNX-1351 solution.

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Pre-weighing Preparation:

Don appropriate PPE (lab coat, gloves, safety goggles).

Perform all weighing operations within a chemical fume hood or a balance enclosure to

minimize dust inhalation.

Use a calibrated analytical balance.

Weighing CNX-1351:
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Carefully weigh the desired amount of CNX-1351 powder (Molecular Weight: 573.7 g/mol )

into a sterile microcentrifuge tube.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the tube to achieve a 10 mM

concentration.

Vortex the solution until the compound is completely dissolved. Gentle heating or

sonication may be used to aid dissolution if necessary.

Storage and Aliquoting:

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Disposal Plan
Dispose of CNX-1351 and any contaminated materials in accordance with all local, state, and

federal regulations.

Waste Compound: Unused CNX-1351 should be disposed of as hazardous chemical waste.

Do not discard it down the drain or in the regular trash.

Contaminated Materials: All disposable materials that have come into contact with CNX-
1351, such as pipette tips, gloves, and empty containers, should be collected in a

designated, sealed hazardous waste container.

Visualizations
Signaling Pathway
The diagram below illustrates the PI3K-Akt signaling pathway, indicating the point of inhibition

by CNX-1351. This pathway is crucial for regulating cell growth, proliferation, and survival, and

its dysregulation is often implicated in cancer. CNX-1351 covalently modifies and inhibits

PI3Kα, a key component of this pathway.[4]
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PI3K-Akt Signaling Pathway and CNX-1351 Inhibition
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Caption: PI3K-Akt signaling pathway with CNX-1351 inhibition point.
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Experimental Workflow
The following diagram outlines the general workflow for handling a potent compound like CNX-
1351 in a laboratory setting, from receipt to disposal.
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Workflow for Handling Potent Compounds (e.g., CNX-1351)
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Caption: General laboratory workflow for handling potent compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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